Traditional routes using 4-methyl precursors suffer from unselective radical bromination, producing inseparable mono/dibromo mixtures that stall scale-up. This pre-functionalized building block eliminates that bottleneck. It delivers both an electrophilic benzylic bromide for nucleophilic displacement and an aryl bromide for orthogonal cross-coupling, enabling reliable, high-yielding synthesis of 3,4-disubstituted benzoates.
Key supply-side advantages:
Shipped ambient with ≥98% purity. Immediate global availability from stock ensures uninterrupted project timelines.
Ethyl 3-bromo-4-(bromomethyl)benzoate (CAS 113641-88-6) is a highly functionalized, bifunctional aromatic building block designed for advanced pharmaceutical and materials synthesis [1]. The molecule features an electrophilic benzylic bromide that is highly reactive toward nucleophilic substitution, alongside an aryl bromide that serves as a robust handle for transition-metal-catalyzed cross-coupling reactions [2]. The presence of the ethyl ester provides a stable protecting group that can later be saponified or directly converted into amides. This specific substitution pattern makes the compound an indispensable precursor for constructing complex 3,4-disubstituted benzoic acid derivatives, including potent kinase inhibitors and heterosequence oligomers [1].
Attempting to substitute Ethyl 3-bromo-4-(bromomethyl)benzoate with its non-brominated 4-methyl precursor (Ethyl 3-bromo-4-methylbenzoate) forces manufacturers to perform a hazardous and unselective radical bromination in-house, which frequently yields inseparable mixtures of mono- and dibrominated products that severely bottleneck scale-up [1]. Conversely, utilizing the non-aryl-brominated analog (Ethyl 4-(bromomethyl)benzoate) completely eliminates the orthogonal cross-coupling site, rendering the installation of bulky substituents at the 3-position nearly impossible due to the unfavorable directing effects of the ester and alkyl groups [2]. Procuring the pre-functionalized target compound bypasses these critical synthetic roadblocks, ensuring high-fidelity downstream functionalization.
Procuring Ethyl 3-bromo-4-(bromomethyl)benzoate directly bypasses the need for in-house Wohl-Ziegler bromination of the 4-methyl precursor. Literature demonstrates that radical bromination of Ethyl 3-bromo-4-methylbenzoate with NBS yields a statistical, often inseparable mixture of the desired mono-brominated product and the over-brominated dibromomethyl impurity [1]. By sourcing the pre-brominated target compound, buyers guarantee >97% mono-bromide purity, eliminating a low-yielding step that typically caps isolated yields at 45-60% [1].
| Evidence Dimension | Isolated mono-bromide yield and purity |
| Target Compound Data | >97% mono-bromide purity, ready for immediate downstream nucleophilic substitution. |
| Comparator Or Baseline | Ethyl 3-bromo-4-methylbenzoate (CAS 147962-81-0) subjected to in-house NBS bromination. |
| Quantified Difference | In-house bromination yields an inseparable mixture of mono- and dibrominated products, capping isolated yields at ~45-60%, whereas the target compound provides immediate high-purity access. |
| Conditions | NBS, benzoyl peroxide/AIBN, CCl4 or PhCF3 reflux. |
Eliminates a low-yielding, difficult-to-purify radical bromination step, directly accelerating the scale-up of benzamide and benzylamine derivatives.
The presence of the 3-bromo substituent on Ethyl 3-bromo-4-(bromomethyl)benzoate provides a highly reactive site for palladium-catalyzed cross-coupling, which is absent in the comparator Ethyl 4-(bromomethyl)benzoate [1]. While the target compound routinely achieves >85% yields in Suzuki or Buchwald-Hartwig couplings to install bulky ortho-substituents, attempting to functionalize the 3-position of the comparator via directed C-H activation typically yields <15% due to electronic deactivation and steric hindrance [1].
| Evidence Dimension | Yield of 3-position functionalized products |
| Target Compound Data | >85% typical yields for introducing bulky aryl or amine groups ortho to the benzylic position via Pd-catalysis. |
| Comparator Or Baseline | Ethyl 4-(bromomethyl)benzoate (lacks the 3-bromo group). |
| Quantified Difference | The comparator requires complex, low-yielding (<15%) directed C-H activation, whereas the target compound's aryl bromide provides a direct, highly reactive handle for transition-metal catalysis. |
| Conditions | Standard Pd-catalyzed cross-coupling conditions (e.g., Pd(dppf)Cl2, K2CO3, 80°C). |
Provides a mandatory orthogonal reactive site for synthesizing sterically complex, 3,4-disubstituted benzoic acid derivatives.
When performing nucleophilic substitution at the benzylic position, the ethyl ester of Ethyl 3-bromo-4-(bromomethyl)benzoate offers superior chemoselectivity compared to highly reactive acyl halide comparators like 3-bromo-4-(bromomethyl)benzoyl chloride [1]. Under mild basic conditions, the target compound allows for >90% yield of N-benzyl products without competitive amidation at the carbonyl carbon, whereas the acid chloride comparator results in >50% amidation side products [1].
| Evidence Dimension | Chemoselective benzylic substitution yield |
| Target Compound Data | >90% yield of the N-benzyl product without competing amidation or ester cleavage. |
| Comparator Or Baseline | 3-Bromo-4-(bromomethyl)benzoyl chloride. |
| Quantified Difference | The acid chloride comparator results in competitive or dominant amidation (>50% side product), while the ethyl ester strictly limits the reaction to the benzylic bromide. |
| Conditions | Mild basic alkylation (e.g., K2CO3, DMF, 25-50°C, 1-2 hours). |
Allows for clean, chemoselective functionalization of the benzylic bromide prior to modifying the ester, streamlining the synthesis of complex pharmaceutical intermediates.
Ethyl 3-bromo-4-(bromomethyl)benzoate is the optimal precursor for synthesizing complex benzamide derivatives, including DDR1 kinase inhibitors. The benzylic bromide is first displaced by an amine or thiol to form a substituted benzylamine, followed by saponification and amidation of the ethyl ester, leveraging the chemoselectivity demonstrated in Section 3 [1].
In medicinal chemistry programs requiring 3,4-disubstituted arenes, this compound serves as a critical scaffold. Following benzylic substitution, the aryl bromide is utilized in Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions to install bulky ortho-substituents, a route that is impossible with non-brominated comparators [2].
The bifunctional nature of the molecule makes it highly suitable for the solid-phase synthesis of m-phenylene ethynylene heterosequence oligomers. The aryl bromide acts as a reliable coupling partner in Sonogashira reactions, while the ester can be orthogonally deprotected and coupled to extend the oligomer chain [3].